Cas no 2842-39-9 (2-(cyclopentylamino)ethan-1-ol)

• Product Name: 2-(cyclopentylamino)ethan-1-ol
• CAS No: 2842-39-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD03423780
• CID: 240302
• PubChem ID: 14187635
• Update Time: 2025-05-23

2-(cyclopentylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(cyclopentylamino)-
• 2-(cyclopentylamino)ethanol
• 2-CYCLOPENTYLAMINO-ETHANOL
• 2-(cyclopentylamino)ethan-1-ol
• 2-Cyclopentylamino-aethanol
• cyclopentylglycinol
• Ethanol,2-(cyclopentylamino)
• N-cyclopentyl-N-(2-hydroxyethyl)amine
• CHEMBL4587955
• DTXSID10557151
• DWEWXGZAFBYSSR-UHFFFAOYSA-N
• CAA84239
• 2842-39-9
• EN300-55384
• F8881-5777
• SB84509
• MFCD03423780
• AKOS000252841
• 2-cyclopentylaminoethanol
• SCHEMBL1484842
• DB-086633

• MDL： MFCD03423780
• Inchi： 1S/C7H15NO/c9-6-5-8-7-3-1-2-4-7/h7-9H,1-6H2
• InChI Key： DWEWXGZAFBYSSR-UHFFFAOYSA-N
• SMILES： OCCNC1CCCC1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 0.90180

2-(cyclopentylamino)ethan-1-ol Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(cyclopentylamino)ethan-1-ol

Introduction to 2-(cyclopentylamino)ethan-1-ol (CAS No. 2842-39-9)

2-(cyclopentylamino)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2842-39-9, is a significant compound in the realm of pharmaceutical and biochemical research. This compound, featuring a cyclopentylamino group attached to an ethanol backbone, has garnered attention due to its unique structural and functional properties. Its molecular structure, characterized by a flexible cyclopentyl ring and an amine-substituted ethyl chain, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The chemical structure of 2-(cyclopentylamino)ethan-1-ol contributes to its reactivity and solubility characteristics. The presence of the cyclopentyl group enhances its stability and lipophilicity, while the ethanol moiety improves water solubility, making it suitable for aqueous-based reactions and formulations. These properties have positioned it as a valuable building block in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, 2-(cyclopentylamino)ethan-1-ol has been explored in several cutting-edge research areas. One notable application lies in its role as a precursor in the synthesis of bioactive peptides and proteins. The cyclopentylamino group can serve as a handle for further functionalization, enabling the construction of intricate molecular architectures. This has been particularly relevant in the development of novel therapeutic agents targeting neurological disorders, where precise molecular design is crucial.

Another exciting application of 2-(cyclopentylamino)ethan-1-ol is in the field of medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting enzyme-catalyzed reactions. For instance, its incorporation into small-molecule inhibitors has shown promise in modulating enzyme activity associated with metabolic pathways implicated in diseases such as diabetes and obesity. The flexibility provided by the cyclopentyl ring allows for optimal binding interactions with target enzymes, enhancing the efficacy of these inhibitors.

Moreover, 2-(cyclopentylamino)ethan-1-ol has found utility in materials science, particularly in the development of functional polymers and coatings. Its incorporation into polymer backbones can impart unique properties such as enhanced thermal stability and mechanical strength. These attributes are highly desirable in industrial applications where materials are subjected to harsh conditions. Additionally, its role as a crosslinking agent in polymer networks has been investigated, offering new possibilities for creating advanced materials with tailored functionalities.

The synthesis of 2-(cyclopentylamino)ethan-1-ol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the cyclopentylamino group. Advances in catalytic methods have further streamlined these processes, improving yield and purity while reducing environmental impact. These advancements align with the growing emphasis on sustainable chemistry practices in industrial and academic settings.

In conclusion, 2-(cyclopentylamino)ethan-1-ol (CAS No. 2842-39-9) represents a multifaceted compound with broad applications across pharmaceuticals, biochemical research, and materials science. Its unique structural features make it a valuable intermediate for constructing complex molecules, while its functional properties enable diverse applications in drug development and material engineering. As research continues to uncover new possibilities, the significance of this compound is likely to grow further, driving innovation across multiple scientific disciplines.